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Compound Focus: Fenticonazole Nitrate

CAS No.: 73151-29-8

Cat. No.: S527918

Analytical Methods for Monitoring Degradation

Accurately monitoring the stability and degradation of Fenticonazole Nitrate (FTN) is fundamental. The

following table summarizes validated methods suitable for routine analysis and stability-indicating purposes.

Method Type Key Parameters Application & Purpose Reference

| Stability-Indicating RP-HPLC | - Column: C18 (150 x 4.6mm, 5pm)

¢ Mobile Phase: Phosphate buffer pH 4.5 : Acetonitrile (70:30)

¢ Flow Rate: 1.0 mL/min

e Detection: UV at 255 nm

e Retention Time: ~5.47 min | Quantification of FTN in capsule dosage forms; can be validated to
separate drug from its degradation products. | [1] | | UV-Spectrophotometry (Zero-Order) | -
Solvent: Methanol

e Amax: 253 nm

e Linearity Range: 5-30 pg/mL

e Correlation Coefficient: r2 > 0.999 | Simple, rapid quantification of FTN in bulk and vaginal capsules.
Not a stability-indicating method on its own. | [2] | | HPLC-MSIMS for Plasma | - Column: C18 (2.1 x
50 mm, 2.6um)

¢ Mobile Phase: Methanol and buffer with gradient elution
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e Detection: MRM mode, m/z 455.2 -199.1 | Highly sensitive quantification of FTN in biological
matrices (human plasma) for pharmacokinetic studies. | [3] | | Capillary Electrophoresis (HPCE) | -
Capillary: 40 cm effective length

¢ Running Buffer: 30 mM phosphate (pH 3) with 8 mM trimethyl-B-cyclodextrin

¢ Analysis Time: < 20 minutes | Separation of FTN from its related impurities; useful for quality control. |

[4]

Stability Profile & Troubleshooting FAQs

Here are answers to common questions related to the stability and handling of Fenticonazole Nitrate.

What is the primary stability challenge with Fenticonazole Nitrate? The main challenge is its very poor
aqueous solubility (less than 0.1 mg/mL) [5] [6]. This intrinsic property can complicate the formulation of

robust and bioavailable dosage forms and may influence degradation kinetics in aqueous environments.

How can I improve the solubility and stability of FTN in formulations? Advanced formulation strategies,
particularly nanotechnology, have shown great promise. The following diagram illustrates a general

workflow for developing and optimizing a nano-based FTN formulation to enhance solubility and stability.
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*What solvents are suitable for dissolving FTN for analytical testing? For analytical purposes, such as UV
analysis, methanol is a commonly used and effective solvent. FTN is reported to be completely soluble in
methanol, with a maximum absorbance at 253 nm. Other solvents like dimethylformamide (DMF) have

also been used [2].

What are the best practices for storing FTN samples? While specific ICH stability study data (e.g., effects
of heat, humidity, and oxidation) is not available in the searched literature, general principles should be

followed.

e Bulk Drug: Store in a tightly sealed, light-resistant container in a cool, dry place.
e Nanoparticle Dispersions: These require special attention. One study on cubosomal dispersions
found them to be stable for at least three months upon storage, with no significant changes in key
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parameters like particle size and entrapment efficiency [5]. For novel formulations, conducting forced
degradation and long-term stability studies under controlled ICH conditions is essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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